Cas no 2749963-99-1 ((S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid)

• Product Name: (S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid
• CAS No: 2749963-99-1
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 6620947
• PubChem ID: 162375556
• Update Time: 2025-05-23

(S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid
• (S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid
• SCHEMBL24091440
• 2749963-99-1
• AT38797
• DB-389067

• Inchi： 1S/C11H12N2O2S/c1-11(10(14)15)4-2-3-7-8(11)6(5-12)9(13)16-7/h2-4,13H2,1H3,(H,14,15)/t11-/m0/s1
• InChI Key： IITRDERXWQUMAG-NSHDSACASA-N
• SMILES： S1C(=C(C#N)C2=C1CCC[C@@]2(C(=O)O)C)N

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Additional information on (S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid

(S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid: A Comprehensive Overview

The compound (S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid (CAS No. 2749963-99-1) is a highly specialized organic molecule with a complex structure and diverse functional groups. This compound belongs to the class of benzo[b]thiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring system. The presence of amino (-NH₂), cyano (-CN), methyl (-CH₃), and carboxylic acid (-COOH) groups introduces significant chemical diversity and functional versatility to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high enantiomeric purity. The (S) configuration at the chiral center is critical for its biological activity and selectivity in various applications. The synthesis involves multi-step reactions, including nucleophilic substitutions, oxidations, and reductions, often utilizing chiral catalysts to achieve the desired stereochemistry.

The benzo[b]thiophene core of this compound is known for its stability and ability to participate in various electronic transitions. The conjugation between the sulfur atom and the aromatic ring enhances its electronic properties, making it suitable for applications in optoelectronics and materials science. The cyano group further contributes to electron-withdrawing effects, modulating the overall electronic behavior of the molecule.

One of the most promising applications of (S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid is in drug discovery. Its unique combination of functional groups allows it to interact with various biological targets, such as enzymes and receptors. Recent studies have shown potential activity against certain kinases involved in cancer progression. The carboxylic acid group can serve as a site for bioisosteric replacements or conjugation with other therapeutic agents.

In addition to its biological applications, this compound has shown potential in materials science as a building block for advanced materials such as organic semiconductors and coordination polymers. The methyl group introduces steric effects that can influence packing density and electronic communication in crystal structures.

From an analytical standpoint, the compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its three-dimensional structure and intermolecular interactions.

In conclusion, (S)-2-Amino-3-cyano-4-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-4-carboxylic acid represents a cutting-edge molecule with multifaceted applications across chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in drug development and materials science.